3-[2-(2-fluorophenoxy)ethyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[2-(2-fluorophenoxy)ethyl]quinazolin-4-one
• InChI: InChI=1S/C16H13FN2O2/c17-13-6-2-4-8-15(13)21-10-9-19-11-18-14-7-3-1-5-12(14)16(19)20/h1-8,11H,9-10H2
• InChI Key: PRQSSBUEESNNSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCOC3=CC=CC=C3F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

3-[2-(2-fluorophenoxy)ethyl]-4(3H)-quinazolinone, also known as PD153035, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It is commonly used in scientific research to study the role of EGFR in various biological processes.

Mechanism of Action

3-[2-(2-fluorophenoxy)ethyl]-4(3H)-quinazolinone works by binding to the ATP-binding site of the EGFR tyrosine kinase, preventing the phosphorylation of downstream signaling molecules and ultimately inhibiting cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the growth and survival of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to inhibit angiogenesis and induce apoptosis in cancer cells. In addition, this compound has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 3-[2-(2-fluorophenoxy)ethyl]-4(3H)-quinazolinone is its high specificity for EGFR, which allows for more precise investigation of EGFR signaling pathways. However, one limitation is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research involving 3-[2-(2-fluorophenoxy)ethyl]-4(3H)-quinazolinone. One area of interest is the development of more potent and selective EGFR inhibitors. Another area of interest is the investigation of the role of EGFR in various disease states, including neurodegenerative diseases and autoimmune disorders. Additionally, this compound could be used in combination with other targeted therapies to improve treatment outcomes in cancer patients.

Synthesis Methods

The synthesis of 3-[2-(2-fluorophenoxy)ethyl]-4(3H)-quinazolinone involves several steps. First, 2-fluoroanisole is reacted with ethylene oxide to form 2-(2-fluoroethoxy)anisole. This compound is then reacted with 2-aminobenzoic acid to form 3-[2-(2-fluoroethoxy)phenyl]-4(3H)-quinazolinone. Finally, the ethoxy group is replaced with an ethyl group using potassium carbonate and ethyl iodide to form this compound.

Scientific Research Applications

3-[2-(2-fluorophenoxy)ethyl]-4(3H)-quinazolinone has been widely used in scientific research to study the role of EGFR in various biological processes, including cancer cell proliferation, migration, and invasion. It has also been used to investigate the effects of EGFR inhibition on angiogenesis, apoptosis, and autophagy.